Cas no 647016-53-3 (1H-Indazole-3-carboxamide,N-(3-fluorophenyl)-4,5,6,7-tetrahydro-4-oxo-)

• Product Name: 1H-Indazole-3-carboxamide,N-(3-fluorophenyl)-4,5,6,7-tetrahydro-4-oxo-
• CAS No: 647016-53-3
• MF: C₁₄H₁₂FN₃O₂
• MW: 273.262386322021
• CID: 418476
• Update Time: 2024-01-29

1H-Indazole-3-carboxamide,N-(3-fluorophenyl)-4,5,6,7-tetrahydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carboxamide,N-(3-fluorophenyl)-4,5,6,7-tetrahydro-4-oxo-
• 1H-Indazole-3-carboxamide, N-(3-fluorophenyl)-4,5,6,7-tetrahydro-4-oxo-

• Inchi： 1S/C14H12FN3O2/c15-8-3-1-4-9(7-8)16-14(20)13-12-10(17-18-13)5-2-6-11(12)19/h1,3-4,7H,2,5-6H2,(H,16,20)(H,17,18)
• InChI Key： CTIPHDXJFBNLSB-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CCC2)C(C(NC2=CC=CC(F)=C2)=O)=N1

Computed Properties

• Exact Mass: 273.09146

Experimental Properties

• Density: 1.458±0.06 g/cm3(Predicted)
• Boiling Point: 453.4±45.0 °C(Predicted)
• PSA: 74.85
• pka: 9.15±0.20(Predicted)